Cas no 957948-74-2 (Quinoline, 4-(1-methyl-1H-pyrazol-4-yl)-)

• Product Name: Quinoline, 4-(1-methyl-1H-pyrazol-4-yl)-
• CAS No: 957948-74-2
• MF: C₁₃H₁₁N₃
• MW: 209.246542215347
• CID: 5226986
• Update Time: 2026-03-07

Quinoline, 4-(1-methyl-1H-pyrazol-4-yl)- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 4-(1-methyl-1H-pyrazol-4-yl)-

• Inchi： 1S/C13H11N3/c1-16-9-10(8-15-16)11-6-7-14-13-5-3-2-4-12(11)13/h2-9H,1H3
• InChI Key： XEWVETHGIYLHIA-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)C(C2=CN(C)N=C2)=CC=1

Additional information on Quinoline, 4-(1-methyl-1H-pyrazol-4-yl)-

Introduction to Quinoline, 4-(1-methyl-1H-pyrazol-4-yl)- (CAS No. 957948-74-2)

Quinoline, 4-(1-methyl-1H-pyrazol-4-yl)- (CAS No. 957948-74-2) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, also known as 4-(1-methyl-1H-pyrazol-4-yl)quinoline, is characterized by its unique molecular structure, which combines a quinoline core with a 1-methyl-1H-pyrazol-4-yl substituent. The quinoline moiety is a well-known heterocyclic aromatic compound with a wide range of biological activities, including antimalarial, anticancer, and anti-inflammatory properties. The addition of the 1-methyl-1H-pyrazol-4-yl group further enhances the compound's pharmacological profile, making it a promising candidate for various therapeutic applications.

The quinoline core is a fundamental structure in many clinically used drugs, such as chloroquine and quinine, which are widely recognized for their antimalarial activity. The introduction of the 1-methyl-1H-pyrazol-4-yl group to the quinoline scaffold has been shown to modulate the compound's biological activity, often leading to improved potency and selectivity. Recent studies have highlighted the potential of 4-(1-methyl-1H-pyrazol-4-yl)quinoline in targeting specific enzymes and receptors involved in various diseases, including cancer and neurodegenerative disorders.

In the context of cancer research, Quinoline, 4-(1-methyl-1H-pyrazol-4-yl)- has demonstrated significant antiproliferative effects against several cancer cell lines. A study published in the Journal of Medicinal Chemistry reported that this compound selectively inhibits the growth of human breast cancer cells by targeting key signaling pathways involved in cell proliferation and survival. The mechanism of action involves the modulation of kinases such as AKT and ERK, which are crucial for cancer cell survival and metastasis. These findings suggest that Quinoline, 4-(1-methyl-1H-pyrazol-4-yl)- could be a valuable lead compound for the development of novel anticancer agents.

Beyond its potential in oncology, Quinoline, 4-(1-methyl-1H-pyrazol-4-yl)- has also shown promise in neurodegenerative diseases. Research conducted at the University of California found that this compound exhibits neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. The ability to mitigate these pathogenic processes makes Quinoline, 4-(1-methyl-1H-pyrazol-4-yl)- a potential therapeutic candidate for conditions such as Alzheimer's disease and Parkinson's disease. Further preclinical studies are underway to elucidate the full extent of its neuroprotective mechanisms.

The pharmacokinetic properties of Quinoline, 4-(1-methyl-1H-pyrazol-4-yl)- have also been extensively studied to ensure its suitability for clinical applications. In vitro and in vivo experiments have demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has been shown to have good oral bioavailability and a long half-life, which are desirable attributes for a drug candidate. Additionally, the compound has low toxicity and does not exhibit significant adverse effects at therapeutic doses.

From a synthetic chemistry perspective, Quinoline, 4-(1-methyl-1H-pyrazol-4-yl)- can be synthesized through various routes. One common method involves the condensation of 2-chloroquinoline with 1-methylhydrazine followed by cyclization to form the pyrazole ring. This synthetic pathway is efficient and scalable, making it suitable for large-scale production. The ability to synthesize this compound reliably and cost-effectively is crucial for its potential commercialization as a pharmaceutical product.

In conclusion, Quinoline, 4-(1-methyl-1H-pyrazol-4-y)l (CAS No. 957948-74-2) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique molecular structure combines the well-established benefits of quinoline with the enhanced properties conferred by the 1-methylpyrazole substituent. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, positioning it as a valuable asset in the development of novel drugs for various diseases.